Cas no 1997806-42-4 (Thiophene, 3-(2-bromoethyl)tetrahydro-)

• Product Name: Thiophene, 3-(2-bromoethyl)tetrahydro-
• CAS No: 1997806-42-4
• MF: C₆H₁₁BrS
• MW: 195.120539903641
• CID: 5286025
• Update Time: 2025-05-21

Thiophene, 3-(2-bromoethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(2-bromoethyl)tetrahydro-

• Inchi： 1S/C6H11BrS/c7-3-1-6-2-4-8-5-6/h6H,1-5H2
• InChI Key： GTYLXSSGRRDEPG-UHFFFAOYSA-N
• SMILES： C1SCCC1CCBr

Additional information on Thiophene, 3-(2-bromoethyl)tetrahydro-

Exploring the Properties and Applications of Thiophene, 3-(2-bromoethyl)tetrahydro- (CAS No. 1997806-42-4)

The compound Thiophene, 3-(2-bromoethyl)tetrahydro- (CAS No. 1997806-42-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This brominated thiophene derivative is particularly notable for its versatility in synthetic chemistry, making it a valuable intermediate in the development of advanced materials and pharmaceuticals. Researchers and industry professionals are increasingly interested in this compound, especially in the context of green chemistry and sustainable synthesis.

One of the most frequently searched questions related to Thiophene, 3-(2-bromoethyl)tetrahydro- revolves around its synthesis and reactivity. The presence of the 2-bromoethyl group in the molecule provides a reactive site that can be exploited for further functionalization, making it a key building block in organic synthesis. This characteristic aligns with the growing demand for modular and scalable synthetic routes, which are essential for the development of novel compounds in medicinal chemistry and materials science. Additionally, the tetrahydrothiophene core contributes to the compound's stability, allowing for easier handling and storage.

In the realm of materials science, Thiophene, 3-(2-bromoethyl)tetrahydro- has shown promise as a precursor for conductive polymers and organic semiconductors. These materials are at the forefront of research in flexible electronics, solar cells, and wearable technology—topics that are currently trending among both scientists and the general public. The compound's ability to participate in polymerization reactions while maintaining its structural integrity makes it an attractive candidate for next-generation electronic devices. This aligns with the broader industry shift toward sustainable and high-performance materials.

Another area of interest is the compound's potential role in pharmaceutical research. While not a drug itself, Thiophene, 3-(2-bromoethyl)tetrahydro- can serve as a key intermediate in the synthesis of biologically active molecules. Its structural motifs are found in several drug candidates targeting neurological and metabolic disorders, which are among the most searched health topics online. Researchers are particularly intrigued by its compatibility with modern synthetic techniques, such as click chemistry and cross-coupling reactions, which are widely discussed in academic and industrial circles.

From an environmental perspective, the compound's synthesis and applications are being evaluated for their alignment with green chemistry principles. With sustainability being a hot topic in both scientific and public discourse, the development of efficient and eco-friendly synthetic routes for Thiophene, 3-(2-bromoethyl)tetrahydro- is a priority. This includes minimizing waste, reducing energy consumption, and employing safer reagents—all of which resonate with the current focus on sustainable industrial practices.

In summary, Thiophene, 3-(2-bromoethyl)tetrahydro- (CAS No. 1997806-42-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with its relevance to cutting-edge research areas, make it a subject of ongoing investigation. Whether in the context of advanced materials, pharmaceutical intermediates, or sustainable chemistry, this compound continues to inspire innovation and discovery.